Cas no 22635-58-1 (Ethanone, 1-tricyclo[3.3.1.13,7]dec-2-yl-)

• Product Name: Ethanone, 1-tricyclo[3.3.1.13,7]dec-2-yl-
• CAS No: 22635-58-1
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 4511774
• PubChem ID: 11298285
• Update Time: 2025-04-24

Ethanone, 1-tricyclo[3.3.1.13,7]dec-2-yl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-tricyclo[3.3.1.13,7]dec-2-yl-
• 1-(adamantan-2-yl)ethanone
• 1-(adamantan-2-yl)ethan-1-one
• 2-adamantyl methyl ketone
• 2-Acetyladamantane
• EN300-637382
• 22635-58-1
• methyl-(2-adamantyl) ketone
• SCHEMBL1727171
• DTXSID201315963
• AKOS006322874
• AKOS019665591
• 1-(2-adamantyl)ethanone
• SAQHGEILSGZDQP-UHFFFAOYSA-N
• 988-353-5
• XAA63558
• DTXCID501745842

• Inchi： 1S/C12H18O/c1-7(13)12-10-3-8-2-9(5-10)6-11(12)4-8/h8-12H,2-6H2,1H3
• InChI Key： SAQHGEILSGZDQP-UHFFFAOYSA-N
• SMILES： O=C(C)C1C2CC3CC(C2)CC1C3

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų